Cas no 1172836-41-7 (4-(1-Methyl-1h-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic acid)

• Product Name: 4-(1-Methyl-1h-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic acid
• CAS No: 1172836-41-7
• MF: C₇H₆N₄O₂S
• MW: 210.213139057159
• CID: 5694890
• PubChem ID: 25248711
• Update Time: 2025-06-25

4-(1-Methyl-1h-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS016345233
• STK353429
• 4-(1-methyl-1H-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylicacid
• 1172836-41-7
• EN300-1128534
• 4-(1-methyl-1H-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic acid
• CS-0300551
• 4-(2-methylpyrazol-3-yl)thiadiazole-5-carboxylic acid
• 1,2,3-Thiadiazole-5-carboxylic acid, 4-(1-methyl-1H-pyrazol-5-yl)-
• 4-(1-Methyl-1h-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic acid

• Inchi： 1S/C7H6N4O2S/c1-11-4(2-3-8-11)5-6(7(12)13)14-10-9-5/h2-3H,1H3,(H,12,13)
• InChI Key： IPDRACBZWDTRMG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2=CC=NN2C)N=N1

Computed Properties

• Exact Mass: 210.02114662g/mol
• Monoisotopic Mass: 210.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 4-(1-Methyl-1h-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic acid

4-(1-Methyl-1h-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic Acid: A Comprehensive Overview

4-(1-Methyl-1h-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic acid (CAS No. 1172836-41-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

4-(1-Methyl-1h-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic acid is a heterocyclic compound with a molecular formula of C₉H₈N₄O₂S. The molecule consists of a 1,2,3-thiadiazole ring fused to a 1-methylpyrazole moiety. The presence of these functional groups imparts unique chemical and physical properties to the compound. The thiadiazole ring is known for its high stability and reactivity, making it an attractive scaffold for the development of bioactive molecules. The carboxylic acid group provides the molecule with acidic properties and enhances its solubility in polar solvents.

Synthesis Methods

The synthesis of 4-(1-Methyl-1h-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic acid has been extensively studied and optimized over the years. One common approach involves the reaction of 5-amino-1-methylpyrazole with carbon disulfide to form an intermediate thiocarbamate derivative. This intermediate is then cyclized with an appropriate nitrile or amide to yield the target compound. Recent advancements in green chemistry have led to the development of more environmentally friendly and cost-effective synthetic routes. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields.

Biological Activities

4-(1-Methyl-1h-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic acid has demonstrated a wide range of biological activities that make it a valuable candidate for drug development. One of its most notable properties is its potent anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-(1-Methyl-1h-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have therapeutic potential in the treatment of certain types of cancer.

Clinical Applications and Research Advancements

The therapeutic potential of 4-(1-Methyl-1h-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic acid has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results in terms of safety profiles and pharmacokinetic properties. However, further studies are needed to fully elucidate its therapeutic window and long-term effects.

Recent advancements in computational chemistry and high-throughput screening technologies have facilitated the identification of novel derivatives of 4-(1-Methyl-1h-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic acid. These derivatives are being designed to enhance specific biological activities while minimizing potential side effects. For example, modifications to the pyrazole moiety have been shown to improve the compound's selectivity for certain targets while maintaining or even enhancing its potency.

Conclusion

In conclusion, 4-(1-Methyl-1h-pyrazol-5-yl)-1,2,3-thiadiazole-5-carboxylic acid (CAS No. 1172836-41-7) is a promising compound with a wide range of biological activities that make it a valuable candidate for drug development. Its unique chemical structure provides a robust platform for further optimization and derivatization efforts aimed at enhancing its therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, paving the way for future breakthroughs in medicinal chemistry and pharmaceutical science.